Cas no 88590-00-5 (2-Phenyl-9H-carbazole)

2-Phenyl-9H-carbazole structure

Product Name:2-Phenyl-9H-carbazole

CAS No:88590-00-5

MF:C₁₈H₁₃N

MW:243.302524328232

MDL:MFCD26402145

CID:1120486

PubChem ID:354334357

Update Time:2024-12-09

2-Phenyl-9H-carbazole Chemical and Physical Properties

Names and Identifiers

- 2-phenyl-9H-Carbazole
- 2-phenylcarbazole
- 2-phenyl carbazole
- 9H-Carbazole, 2-phenyl-
- IMLDYQBWZHPGJA-UHFFFAOYSA-N
- AK402554
- P2375
- 2-Phenyl-9H-carbazole (ACI)
- Carbazole, 2-phenyl- (7CI)
- 2-Phenyl-9H-carbazole
- MDL： MFCD26402145
- Inchi： 1S/C18H13N/c1-2-6-13(7-3-1)14-10-11-16-15-8-4-5-9-17(15)19-18(16)12-14/h1-12,19H
- InChI Key： IMLDYQBWZHPGJA-UHFFFAOYSA-N
- SMILES： C1C=CC(C2C=C3NC4C(C3=CC=2)=CC=CC=4)=CC=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 307
XLogP3: 5.3
Topological Polar Surface Area: 15.8

Experimental Properties

Density: 1.208±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Insuluble (2.1E-4 g/L) (25 ºC),

2-Phenyl-9H-carbazole Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

2-Phenyl-9H-carbazole Pricemore >>

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Alichem	A019109726-10g	2-Phenyl-9H-carbazole	88590-00-5	97%	10g	$168.00	2023-08-31
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TRC	P399485-10mg	2-Phenyl-9H-carbazole	88590-00-5		10mg	$ 50.00	2022-06-03
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2-Phenyl-9H-carbazole Production Method

Production Method 1

5122-94-1

88590-00-5

Reaction Conditions

1.1 Reagents: Potassium carbonate , Triphenylphosphine Catalysts: Palladium diacetate Solvents: 1,2-Dichlorobenzene ; 24 h, 180 °C

Reference

One-pot synthesis of carbazoles via tandem C-C cross-coupling and reductive amination

Goo, Deuk-Young; Woo, Sang Kook, Organic & Biomolecular Chemistry, 2016, 14(1), 122-130

Production Method 2

60366-15-6

88590-00-5

Reaction Conditions

1.1 Reagents: Triphenylphosphine Solvents: 1,2-Dichlorobenzene ; 5 h, 180 °C

Reference

Reversal Reactivity of β-Alkylnitroalkenes as 1,3-Binucleophiles: Application to Nitroarenes using Organocatalysis

Majee, Debashis; Goud, S. Banuprakash; Guin, Soumitra; Rathor, Shikha S.; Patel, Ashvani K.; et al, Asian Journal of Organic Chemistry, 2021, 10(7), 1650-1654

Production Method 3

88590-00-5

Reaction Conditions

1.1 Reagents: Silica Solvents: Acetone , Water ; 48 h, 28 - 32 °C

Reference

Visible-light-promoted intramolecular C-H amination in aqueous solution: synthesis of carbazoles

Yang, Lizheng; Zhang, Yipin; Zou, Xiaodong; Lu, Hongjian; Li, Guigen, Green Chemistry, 2018, 20(6), 1362-1366

Production Method 4

88590-00-5

Reaction Conditions

1.1 Reagents: Acetic acid , Manganese oxide (MnO2) Catalysts: Cupric acetate Solvents: Dimethylformamide ; 1 h, 200 °C
1.2 Reagents: Ethylenediamine Solvents: Water

Reference

Synthesis of Carbazoles by Copper-Catalyzed Intramolecular C-H/N-H Coupling

Takamatsu, Kazutaka; Hirano, Koji; Satoh, Tetsuya; Miura, Masahiro, Organic Letters, 2014, 16(11), 2892-2895

Production Method 5

2243-47-2

694-80-4

88590-00-5

Reaction Conditions

1.1 Reagents: Cesium carbonate Catalysts: Palladium Solvents: Dimethyl sulfoxide ; 25 min, 180 °C
1.2 Reagents: Ethyl acetate

Reference

Convenient One-Pot Synthesis of 9H-Carbazoles by Microwave Irradiation Employing a Green Palladium-Based Nanocatalyst

Steingruber, H. Sebastian; Mendioroz, Pamela; Volpe, Maria A.; Gerbino, Dario C., Synthesis, 2021, 53(21), 4048-4058

Production Method 6

76129-23-2

88590-00-5

Reaction Conditions

1.1 Reagents: Cupric acetate , Potassium carbonate , Bis(pinacolato)diborane Catalysts: [(1,2,3,4,5-η)-1,2,3,4,5-Pentamethyl-2,4-cyclopentadien-1-yl]bis(1,1,1-trifluoro… Solvents: o-Xylene ; 24 h, 130 °C

Reference

Amino-Directed RhIII-Catalyzed C-H Activation Leading to One-Pot Synthesis of N-H Carbazoles

Jiang, Qibai; Duan-Mu, Dandan; Zhong, Wei; Chen, Hao; Yan, Hong, Chemistry - A European Journal, 2013, 19(6), 1903-1907

Production Method 7

98-80-6

3460-18-2

88590-00-5

Reaction Conditions

1.1 Reagents: Potassium carbonate , Triphenylphosphine Catalysts: Palladium diacetate Solvents: 1,2-Dichlorobenzene ; 48 h, 180 °C

Reference

Efficient synthesis of aryl-substituted carbazoles via tandem double or triple Suzuki coupling and Cadogan cyclization

Kim, Hyeong Seok; Goo, Deuk-young; Woo, Sang Kook, Tetrahedron, 2017, 73(11), 1413-1423

Production Method 8

76129-23-2

88590-00-5

Reaction Conditions

1.1 Reagents: Pivalic acid , 1-Methylnaphthalene Catalysts: Cupric acetate , Iridium, di-μ-chlorodichlorobis[(1,2,3,4,5-η)-1,2,3,4,5-pentamethyl-2,4-cyclopen… Solvents: N-Methyl-2-pyrrolidone ; 3 h, 120 °C; cooled

Reference

Direct Synthesis of N-H Carbazoles via Iridium(III)-Catalyzed Intramolecular C-H Amination

Suzuki, Chiharu; Hirano, Koji; Satoh, Tetsuya; Miura, Masahiro, Organic Letters, 2015, 17(6), 1597-1600

Production Method 9

98-80-6

3652-90-2

88590-00-5

Reaction Conditions

1.1 Reagents: Tripotassium phosphate Catalysts: Tris(dibenzylideneacetone)dipalladium , 2-Dicyclohexylphosphino-2′,6′-dimethoxybiphenyl Solvents: Toluene ; 24 h, 90 °C

Reference

Chiral Phosphoric Acid Catalyzed Atroposelective C-H Amination of Arenes

Xia, Wang; An, Qian-Jin; Xiang, Shao-Hua; Li, Shaoyu ; Wang, Yong-Bin; et al, Angewandte Chemie, 2020, 59(17), 6775-6779